Isoamylamine
Isoamylamine
3-Methyl-1-butylamine, also known as isoamylamine or 3, 3-dimethylpropylamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 3-Methyl-1-butylamine is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 3-methyl-1-butylamine is primarily located in the cytoplasm. 3-Methyl-1-butylamine is an ammonia and unpleasant tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, root vegetables, and common grape. This makes 3-methyl-1-butylamine a potential biomarker for the consumption of these food products.
Isopentylamine is a primary aliphatic amine that is butan-1-amine carrying a methyl substituent at position 3. It has a role as a plant metabolite and a bacterial metabolite.
Isopentylamine is a primary aliphatic amine that is butan-1-amine carrying a methyl substituent at position 3. It has a role as a plant metabolite and a bacterial metabolite.
Brand Name:
Vulcanchem
CAS No.:
107-85-7
VCID:
VC0031083
InChI:
InChI=1S/C5H13N/c1-5(2)3-4-6/h5H,3-4,6H2,1-2H3
SMILES:
CC(C)CCN
Molecular Formula:
C5H13N
Molecular Weight:
87.16 g/mol
Isoamylamine
CAS No.: 107-85-7
Reference Standards
VCID: VC0031083
Molecular Formula: C5H13N
Molecular Weight: 87.16 g/mol
| CAS No. | 107-85-7 |
|---|---|
| Product Name | Isoamylamine |
| Molecular Formula | C5H13N |
| Molecular Weight | 87.16 g/mol |
| IUPAC Name | 3-methylbutan-1-amine |
| Standard InChI | InChI=1S/C5H13N/c1-5(2)3-4-6/h5H,3-4,6H2,1-2H3 |
| Standard InChIKey | BMFVGAAISNGQNM-UHFFFAOYSA-N |
| SMILES | CC(C)CCN |
| Canonical SMILES | CC(C)CCN |
| Boiling Point | 96.0 °C |
| Density | 0.747-0.753 |
| Physical Description | Colourless or very pale straw-Coloured mobile liquid; Ammoniacal aroma |
| Description | 3-Methyl-1-butylamine, also known as isoamylamine or 3, 3-dimethylpropylamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 3-Methyl-1-butylamine is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, 3-methyl-1-butylamine is primarily located in the cytoplasm. 3-Methyl-1-butylamine is an ammonia and unpleasant tasting compound that can be found in a number of food items such as pomes, alcoholic beverages, root vegetables, and common grape. This makes 3-methyl-1-butylamine a potential biomarker for the consumption of these food products. Isopentylamine is a primary aliphatic amine that is butan-1-amine carrying a methyl substituent at position 3. It has a role as a plant metabolite and a bacterial metabolite. |
| Related CAS | 541-23-1 (hydrochloride) |
| Solubility | Soluble in water, propylene glycol, glycerin, oils Soluble (in ethanol) |
| Synonyms | Isopentylamine; Propylamine, 3,3-dimethyl-; 1-Amino-3-methylbutane; 2-(2-Isopropyl)ethylamine; 3-Methyl-1-butanamine; 3-Methyl-n-butylamine; 3-Methylbutanamine; 3-Methylbutylamine; Isovalerylamine; Leucamine; Monoisoamylamine; Monoisopentylamine; NSC |
| PubChem Compound | 7894 |
| Last Modified | Nov 11 2021 |
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